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Compound of Interest

Benzyl (3-
Compound Name:
oxocyclobutyl)carbamate

Cat. No.: B173344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl (3-
oxocyclobutyl)carbamate, a key intermediate in the synthesis of pharmaceutically active
compounds. The document details its chemical properties, a prominent synthetic route with a
detailed experimental protocol, and its role in the development of targeted therapies.

Introduction

Benzyl (3-oxocyclobutyl)carbamate (CAS No. 130369-36-7) is a carbamate-protected
aminocyclobutanone derivative. Its structural features, particularly the strained four-membered
ring and the versatile carbamate protecting group, make it a valuable building block in
medicinal chemistry. The benzyloxycarbonyl (Cbz) group provides a stable yet readily
cleavable protecting group for the amine functionality, facilitating multi-step synthetic
sequences. This intermediate is notably employed in the synthesis of Janus kinase (JAK)
inhibitors, such as Abrocitinib, which are at the forefront of treating inflammatory diseases.[1][2]

[3]

Physicochemical Properties
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A summary of the key physicochemical properties of Benzyl (3-oxocyclobutyl)carbamate is
presented in Table 1.

Property Value

CAS Number 130369-36-7

Molecular Formula C12H13NOs3

Molecular Weight 219.24 g/mol

Appearance Off-white to yellow solid
Boiling Point 403.3 £ 44.0 °C (Predicted)
Density 1.22 g/cm3 (Predicted)
Storage Temperature 2-8°C

N-(Benzyloxycarbonyl)-3-aminocyclobutanone,
Synonyms )
3-(Cbz-amino)cyclobutanone

Synthesis of Benzyl (3-oxocyclobutyl)carbamate

The most prominently documented synthesis of Benzyl (3-oxocyclobutyl)carbamate
proceeds via a Curtius rearrangement of 3-oxocyclobutanecarboxylic acid. This reaction
provides a reliable method for the introduction of the amine functionality with concomitant
protection.

Synthetic Workflow

The overall synthetic transformation is depicted in the workflow diagram below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b173344?utm_src=pdf-body
https://www.benchchem.com/product/b173344?utm_src=pdf-body
https://www.benchchem.com/product/b173344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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Caption: Synthetic pathway for Benzyl (3-oxocyclobutyl)carbamate.

Experimental Protocol

The following protocol is a detailed methodology for the synthesis of Benzyl (3-
oxocyclobutyl)carbamate.[4]

Materials:
» 3-Oxocyclobutanecarboxylic acid
e Diphenylphosphoryl azide (DPPA)

» N,N-Diisopropylethylamine (DIEA)
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e Benzyl alcohol

e Toluene

e Petroleum ether

o Ethyl acetate

e Argon gas supply

» Standard laboratory glassware for organic synthesis
Procedure:

e To a solution of 3-oxocyclobutanecarboxylic acid (1.0 g, 8.77 mmol) and DIEA (1.92 g, 14.92
mmol) in toluene (8 mL) under an argon atmosphere, add DPPA (2.89 g, 10.52 mmol) at
room temperature.

e Heat the reaction mixture to 60°C and maintain for 3 hours.

e Add benzyl alcohol (1.14 g, 10.52 mmol) to the reaction mixture.

» Continue stirring at 60°C overnight.

e Upon completion of the reaction, concentrate the mixture under reduced pressure.

» Purify the residue by silica gel column chromatography using a mobile phase of petroleum
ether:ethyl acetate (8:1) to afford the target compound.

Quantitative Data

The synthesis yields quantitative data as summarized in Table 2.
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Parameter Value

Yield 240 mg (50%)

0 7.38-7.33 (m, 5H), 5.12 (d, J = 7.5 Hz, 2H),
1H NMR (500 MHz, CDCls) 4.34-4.33 (brs, 1H), 3.44-3.39 (m, 2H), 3.10-
3.07 (brs, 2H) ppm

ESI-MS (m/z) 220.2 [M + 1]*

Application in Drug Discovery: Synthesis of
Abrocitinib

Benzyl (3-oxocyclobutyl)carbamate is a crucial intermediate in the synthesis of Abrocitinib, a
selective Janus kinase 1 (JAK1) inhibitor. Abrocitinib is approved for the treatment of moderate-
to-severe atopic dermatitis. The cyclobutyl moiety of the intermediate forms a core part of the
final drug structure.

The JAK-STAT Signaling Pathway

Abrocitinib exerts its therapeutic effect by inhibiting the JAK1 enzyme, which is a key
component of the JAK-STAT signaling pathway. This pathway is critical for mediating the
biological effects of numerous cytokines involved in inflammatory and immune responses. The
diagram below illustrates the mechanism of action of Abrocitinib within this pathway.
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JAK-STAT Signaling Pathway and Abrocitinib's Mechanism of Action
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Caption: Abrocitinib inhibits JAK1, blocking cytokine signaling.
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Conclusion

Benzyl (3-oxocyclobutyl)carbamate is a synthetically important molecule whose preparation
via the Curtius rearrangement is a reliable and well-documented process. Its role as a key
intermediate in the synthesis of the JAK1 inhibitor Abrocitinib highlights its significance in the
development of modern therapeutics for inflammatory diseases. The detailed synthetic protocol
and understanding of its application in the context of the JAK-STAT signaling pathway provide
a solid foundation for researchers and drug development professionals working in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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